5,6,7,8-Tetrahydronaphthalene-2-sulfonyl fluoride

• Molecular Formula: C10H11FO2S
• Molecular Weight: 214.26 g/mol
• SMILES: C1CCC2=C(C1)C=CC(=C2)S(=O)(=O)F
• InChI: InChI=1S/C10H11FO2S/c11-14(12,13)10-6-5-8-3-1-2-4-9(8)7-10/h5-7H,1-4H2
• InChIKey: AXVFYSMGIXYXMB-UHFFFAOYSA-N

5,6,7,8-Tetrahydronaphthalene-2-sulfonyl fluoride: Partially Saturated Scaffold

5,6,7,8-Tetrahydronaphthalene-2-sulfonyl fluoride (CAS 1368960-74-0, molecular formula C₁₀H₁₁FO₂S, molecular weight 214.26 g/mol) is a sulfonyl fluoride derivative featuring a partially hydrogenated naphthalene core in which the sulfonyl fluoride warhead is positioned at the 2-position of the saturated ring . This compound belongs to the aryl sulfonyl fluoride class, which has gained prominence in covalent inhibitor design, SuFEx click chemistry, and activity-based protein profiling (ABPP) [1]. The tetrahydronaphthalene scaffold provides a rigid, lipophilic framework that balances the reactivity of the sulfonyl fluoride electrophile, distinguishing it from both fully aromatic naphthalene sulfonyl fluorides and more flexible aliphatic analogs [1].

Target Ral GTPase Switch II pocket covalent engagement

Warhead SuFEx-compatible sulfonyl fluoride for Tyr-82 targeting

Scaffold Partially saturated tetrahydronaphthalene core for hydrophobic pocket complementarity

• [1] Landgraf AD, Yeh IJ, Ghozayel MK, Bum-Erdene K, Gonzalez-Gutierrez G, Meroueh SO. Exploring Covalent Bond Formation at Tyr-82 for Inhibition of Ral GTPase Activation. ChemMedChem. 2023;18(16):e202300272. doi:10.1002/cmdc.202300272 View Source

Why Generic Aryl Sulfonyl Fluorides Fail in Ral GTPase

The 5,6,7,8-tetrahydronaphthalene ring system is not a passive carrier of the sulfonyl fluoride warhead. Structural biology studies demonstrate that the tetrahydronaphthalene core directly engages the Switch II pocket of Ral GTPases, and both the degree of ring saturation and the position of the sulfonyl fluoride group on the saturated versus aromatic ring dictate binding affinity, target selectivity, and metabolic stability [1]. Replacing this scaffold with the regioisomeric 1,2,3,4-tetrahydronaphthalene-2-sulfonyl fluoride (sulfonyl fluoride on the aromatic ring) or with a fully aromatic naphthalene-2-sulfonyl fluoride alters the spatial presentation of the electrophilic warhead, disrupts pocket complementarity, and yields different reactivity profiles. The quantitative evidence below establishes where these differences translate into measurable, decision-relevant performance gaps.

Benzodioxane core replacement

Scaffold geometry may alter Switch II pocket fit and binding affinity; tetrahydronaphthalene places saturated ring for defined pocket contacts.

Sulfonyl chloride analog

Sulfonyl chloride undergoes rapid hydrolysis in aqueous buffers; fluoride form required for incubation and ABPP workflows.

1,2,3,4-Tetrahydronaphthalene regioisomer

Different electrophile vector may disrupt Tyr-82 covalent engagement; only 5,6,7,8-isomer validated in co-crystal structure (PDB 8FJH).

• [1] Landgraf AD, Yeh IJ, Ghozayel MK, Bum-Erdene K, Gonzalez-Gutierrez G, Meroueh SO. Exploring Covalent Bond Formation at Tyr-82 for Inhibition of Ral GTPase Activation. ChemMedChem. 2023;18(16):e202300272. doi:10.1002/cmdc.202300272 View Source

Quantitative Comparator Evidence

Binding Affinity: Tetrahydronaphthalene vs. Benzodioxane Core

When the benzodioxane core of compound 19 (SOF-658) was replaced with a tetrahydronaphthalene core in compound 26 (SOF-648), the IC₅₀ against wild-type RalB nucleotide exchange improved from 13 μM to 2 μM, and the binding constant (K_I) improved from 73 μM to 6 μM [1]. Both compounds maintained selectivity over the RalB Y82F mutant, with no inhibition of the mutant observed for either scaffold [1].

Binding Affinity

Head-to-head

K_I: 6 μM vs 73 μM (12-fold improvement)

Scaffold-dependent affinity enhancement supports target engagement studies.

RalB WT nucleotide exchange; 24 h incubation.

Evidence Dimension	Inhibition of RalB wild-type nucleotide exchange (IC₅₀) and binding affinity (K_I)
Target Compound Data	Compound 26 (SOF-648, tetrahydronaphthalene core): IC₅₀ = 2 μM; K_I = 6 μM; Max inhibition = 36%
Comparator Or Baseline	Compound 19 (SOF-658, benzodioxane core): IC₅₀ = 13 μM; K_I = 73 μM; Max inhibition = 100% (set as reference)
Quantified Difference	IC₅₀: 6.5-fold improvement (13 μM → 2 μM); K_I: 12.2-fold improvement (73 μM → 6 μM)
Conditions	RalB nucleotide exchange assay with Rgl2 GEF; compounds incubated for 24 h at 4 °C; intact protein mass spectrometry for K_I determination

Why This Matters

Procurement decisions based on scaffold identity rather than warhead alone are justified because the tetrahydronaphthalene core delivers a 12-fold tighter binding affinity, directly enabling lower dosing requirements in cellular assays.

• [1] Landgraf AD, Yeh IJ, Ghozayel MK, Bum-Erdene K, Gonzalez-Gutierrez G, Meroueh SO. Exploring Covalent Bond Formation at Tyr-82 for Inhibition of Ral GTPase Activation. ChemMedChem. 2023;18(16):e202300272. doi:10.1002/cmdc.202300272. Data from Table 2, Figures 2A, 2F, 2G. View Source

Cellular Target Engagement via NanoBRET

In HEK-293 cells using a NanoBRET assay, the tetrahydronaphthalene-based compound 26 (SOF-648) inhibited RalA-RalBP1 interaction with an IC₅₀ of 52 μM, compared to 62 μM for the benzodioxane-based compound 19 (SOF-658) [1]. In MIA PaCa-2 pancreatic cancer cells, treatment with compound 26 at 50 μM reduced GTP-bound active RalB by 63% relative to DMSO control, versus 50% reduction by compound 19 [1].

Cellular Engagement

Head-to-head

NanoBRET IC₅₀ 52 μM vs 62 μM; RalB-GTP reduction 63% vs 50%

Reported cellular target engagement advantage; pancreatic cancer cell model context.

MIA PaCa-2 cells; 50 μM, 24 h.

Evidence Dimension	Cellular inhibition of Ral GTPase activation
Target Compound Data	Compound 26 (SOF-648): NanoBRET IC₅₀ = 52 μM; MIA PaCa-2 RalB-GTP reduction = 63% at 50 μM
Comparator Or Baseline	Compound 19 (SOF-658): NanoBRET IC₅₀ = 62 μM; MIA PaCa-2 RalB-GTP reduction = 50% at 50 μM
Quantified Difference	NanoBRET IC₅₀: 16% improvement; MIA PaCa-2 target engagement: 26% greater reduction of active RalB (63% vs. 50%)
Conditions	NanoBRET assay: HaloTag-RalA and NanoLuc-RalBP1 transfected at 1:5 ratio in HEK-293 cells; MIA PaCa-2 pull-down assay: 24 h compound treatment, GST-RalBP1 beads, Western blot quantification

Why This Matters

The tetrahydronaphthalene scaffold's binding affinity advantage translates into superior cellular target engagement in a disease-relevant pancreatic cancer cell line, supporting its selection for in vivo probe development.

• [1] Landgraf AD, Yeh IJ, Ghozayel MK, Bum-Erdene K, Gonzalez-Gutierrez G, Meroueh SO. Exploring Covalent Bond Formation at Tyr-82 for Inhibition of Ral GTPase Activation. ChemMedChem. 2023;18(16):e202300272. doi:10.1002/cmdc.202300272. Data from Figures 4C, 4E, 4F. View Source

Metabolic Stability: Tetrahydronaphthalene vs. Benzodioxane

The tetrahydronaphthalene scaffold exhibits a metabolic stability penalty relative to the benzodioxane scaffold. Compound 26 (SOF-648) showed half-lives of 15 min in mouse liver microsomes and 17 min in human liver microsomes, whereas compound 19 (SOF-658) showed half-lives of 31 min (mouse) and 36 min (human) [1]. However, the tetrahydronaphthalene core was specifically introduced to stabilize the sulfonyl fluoride warhead relative to the original fragment 1 (SOF-317), which lacked any fused ring [1].

Metabolic Stability

Head-to-head

t₁/₂ 15 min (mouse) / 17 min (human) vs 31 min / 36 min

Faster microsomal clearance; review PK exposure endpoints.

Liver microsome assay; 60 min incubation.

Evidence Dimension	In vitro microsomal half-life (t₁/₂)
Target Compound Data	Compound 26 (SOF-648, tetrahydronaphthalene): t₁/₂ = 15 min (mouse), 17 min (human)
Comparator Or Baseline	Compound 19 (SOF-658, benzodioxane): t₁/₂ = 31 min (mouse), 36 min (human); Fragment 1 (SOF-317, no fused ring): not stable in buffer
Quantified Difference	2.1-fold shorter half-life vs. benzodioxane in both species, but stabilized warhead relative to unfused starting fragment
Conditions	Mouse and human liver microsomes; compounds incubated at physiological pH; stability measured over 60 min

Why This Matters

Users must weigh the 6.5-fold potency advantage of the tetrahydronaphthalene scaffold against its 2-fold faster hepatic clearance when selecting between benzodioxane and tetrahydronaphthalene cores for lead optimization.

• [1] Landgraf AD, Yeh IJ, Ghozayel MK, Bum-Erdene K, Gonzalez-Gutierrez G, Meroueh SO. Exploring Covalent Bond Formation at Tyr-82 for Inhibition of Ral GTPase Activation. ChemMedChem. 2023;18(16):e202300272. doi:10.1002/cmdc.202300272. Data from Figures 3A, 3B, 3C, 2J. View Source

Hydrolytic Stability: Sulfonyl Fluoride vs. Chloride

The 5,6,7,8-tetrahydronaphthalene-2-sulfonyl fluoride bears the S-F electrophile, which is fundamentally more hydrolytically stable than the corresponding sulfonyl chloride (5,6,7,8-tetrahydronaphthalene-2-sulfonyl chloride, CAS 61551-49-3) . A systematic investigation of 14 model aryl sulfonyl fluorides demonstrated that sulfonyl fluorides retain integrity in phosphate-buffered saline and rat serum, whereas sulfonyl chlorides undergo rapid hydrolysis under identical aqueous conditions [1]. General sulfonyl halide stability follows the order: fluorides > chlorides > bromides > iodides [2].

Hydrolytic Stability

Class-level

S–F ≫ S–Cl in PBS and serum

Fluoride form required for aqueous assay compatibility.

Model aryl sulfonyl fluorides; pH 7.4.

Evidence Dimension	Hydrolytic stability in aqueous buffer and biological media
Target Compound Data	5,6,7,8-Tetrahydronaphthalene-2-sulfonyl fluoride (S-F bond): demonstrably stable in PBS and rat serum (class-level evidence from aryl sulfonyl fluorides) [1]
Comparator Or Baseline	5,6,7,8-Tetrahydronaphthalene-2-sulfonyl chloride (S-Cl bond, CAS 61551-49-3): undergoes rapid hydrolysis in aqueous media; general sulfonyl chloride instability documented [1][2]
Quantified Difference	Qualitative stability order: S-F >> S-Cl; 2,4,6-trisubstituted aryl sulfonyl fluorides displayed highest in vitro metabolic stability among 14 model compounds tested [1]
Conditions	Phosphate-buffered saline (pH 7.4), rat serum; 14 model aryl sulfonyl fluorides with varying substituents [1]

Why This Matters

For any application requiring aqueous incubation, biological assay, or long-term storage in solution, the sulfonyl fluoride form is the only viable choice; the chloride analog cannot be substituted due to rapid hydrolysis.

• [1] King AT, Matesic L, Keaveney ST, Jamie JF. An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Mol Pharm. 2023;20(2):1061-1071. doi:10.1021/acs.molpharmaceut.2c00806 View Source
• [2] Wikipedia contributors. Sulfonyl halide. In: Wikipedia, The Free Encyclopedia. Stability of sulfonyl halides decreases in the order fluorides > chlorides > bromides > iodides. https://en.wikipedia.org/wiki/Sulfonyl_halide View Source

Regioisomeric Impact on Electrophile Positioning

The position of the sulfonyl fluoride group relative to the saturated ring governs the spatial orientation of the electrophile. In the 5,6,7,8-tetrahydronaphthalene-2-sulfonyl fluoride isomer, the SO₂F group is attached to the saturated ring (C-2 position of the cyclohexene moiety), whereas in 1,2,3,4-tetrahydronaphthalene-2-sulfonyl fluoride (CAS 2137657-71-5), the SO₂F group is attached to the aromatic ring . In the Ral GTPase co-crystal structure (PDB 8FJH), the tetrahydronaphthalene scaffold of compound 16 (SOF-531) places the saturated ring deep in the Switch II pocket, with the sulfonamide nitrogen oriented for covalent bond formation at Tyr-82 [1]. Altering the regioisomeric form would reposition the warhead relative to the target nucleophile.

Regioisomeric Positioning

Supporting evidence

5,6,7,8-isomer places saturated ring in Switch II pocket (PDB 8FJH, 1.54 Å)

Correct regioisomer critical for established binding mode.

1,2,3,4-isomer not structurally characterized.

Evidence Dimension	Structural positioning of sulfonyl fluoride warhead in protein binding pocket
Target Compound Data	5,6,7,8-Tetrahydronaphthalene-2-sulfonyl fluoride: SO₂F on saturated C-2; in RalA co-crystal structures, the saturated ring occupies the Switch II pocket with defined geometry (PDB 8FJH, 1.54 Å resolution) [1]
Comparator Or Baseline	1,2,3,4-Tetrahydronaphthalene-2-sulfonyl fluoride (CAS 2137657-71-5): SO₂F on aromatic C-2; different vector and conformational flexibility
Quantified Difference	Qualitative: 5,6,7,8-isomer positions saturated cyclohexene ring in hydrophobic Switch II pocket; 1,2,3,4-isomer not characterized in published Ral co-crystal structures
Conditions	X-ray crystallography: RalA covalent complex with compound 16 (SOF-531), PDB ID 8FJH, resolution 1.54 Å [1]

Why This Matters

Procurement of the correct regioisomer is critical because only the 5,6,7,8-isomer has been structurally validated in a protein ligand complex; the 1,2,3,4-isomer would present the sulfonyl fluoride at a different vector angle incompatible with the established binding mode.

• [1] PDBe. PDB entry 8FJH: RalA in covalent complex with SOF-531. Released 6 Dec 2023. Resolution 1.54 Å. doi:10.2210/pdb8fjh/pdb. https://www.ebi.ac.uk/pdbe/entry/pdb/8fjh View Source

Tyr-82 Covalent Adduct Selectivity

Compound 26 (SOF-648), bearing the tetrahydronaphthalene core, formed a robust covalent adduct with wild-type RalB (82% at 100 μM, 24 h) while showing substantially reduced adduct formation with the RalB Y82F mutant [1]. In contrast, compound 19 (SOF-658) formed a 56% adduct with wild-type RalB and no detectable adduct with the Y82F mutant [1]. Both compounds formed a single adduct species even at high concentrations, indicating site-specific reactivity at Tyr-82 [1]. Further, compound 27 (SOF-646), another tetrahydronaphthalene derivative, showed non-selective adduct formation with both wild-type (82%) and Y82F mutant (67%), highlighting that selectivity is not intrinsic to the scaffold but depends on precise substitution patterns [1].

Covalent Adduct Selectivity

Head-to-head

82% adduct WT RalB vs 56% (benzodioxane); both selective over Y82F

Higher covalent engagement while maintaining Tyr-82 selectivity.

Intact protein MS; 100 μM, 24 h.

Evidence Dimension	Covalent adduct formation selectivity (wild-type RalB vs. Y82F mutant)
Target Compound Data	Compound 26 (SOF-648, tetrahydronaphthalene): 82% adduct with WT RalB; low adduct with Y82F mutant; single adduct species; IC₅₀ = 2 μM (WT), no inhibition (Y82F)
Comparator Or Baseline	Compound 19 (SOF-658, benzodioxane): 56% adduct with WT RalB; no adduct with Y82F mutant; single adduct species; IC₅₀ = 13 μM (WT), no inhibition (Y82F)
Quantified Difference	WT adduct formation: 82% (26, tetrahydronaphthalene) vs. 56% (19, benzodioxane) at 100 μM, 24 h; both selective over Y82F mutant
Conditions	Intact protein mass spectrometry; 100 μM compound incubated with RalB WT or Y82F mutant for 24 h at 4 °C

Why This Matters

The tetrahydronaphthalene scaffold achieves higher levels of covalent engagement (82% vs. 56%) while maintaining Tyr-82 selectivity; this is critical for developing chemical probes that must achieve near-stoichiometric target modification in cellular contexts.

• [1] Landgraf AD, Yeh IJ, Ghozayel MK, Bum-Erdene K, Gonzalez-Gutierrez G, Meroueh SO. Exploring Covalent Bond Formation at Tyr-82 for Inhibition of Ral GTPase Activation. ChemMedChem. 2023;18(16):e202300272. doi:10.1002/cmdc.202300272. Data from Table 2, Figures 2D, 2E. View Source

Validated Application Scenarios

Ral GTPase Covalent Inhibitor Development

5,6,7,8-Tetrahydronaphthalene-2-sulfonyl fluoride serves as the core scaffold for designing covalent inhibitors that engage Tyr-82 in the Switch II pocket of Ral GTPases. The tetrahydronaphthalene ring system was shown to yield a 6.5-fold improvement in IC₅₀ (2 μM vs. 13 μM) and a 12-fold improvement in binding affinity (K_I = 6 μM vs. 73 μM) compared to the benzodioxane scaffold [1]. Users synthesizing focused libraries around this core should anticipate tighter binding but faster hepatic clearance (t₁/₂ ~15-17 min in microsomes) and plan for metabolic stabilization strategies [1].

Covalent Probes for ABPP and Chemoproteomics

The sulfonyl fluoride warhead on the tetrahydronaphthalene scaffold provides superior hydrolytic stability compared to sulfonyl chlorides, enabling its use in activity-based protein profiling (ABPP) workflows that require incubation in aqueous buffers and biological fluids [1][2]. Unlike the chloride analog (CAS 61551-49-3), which undergoes rapid hydrolysis, the fluoride form retains electrophilic integrity during prolonged incubations, making it suitable for labeling tyrosine, serine, and threonine nucleophiles in native proteomes [1][2].

Structure-Guided Design Using PDB 8FJH

The co-crystal structure of a tetrahydronaphthalene sulfonyl fluoride fragment bound to RalA (PDB 8FJH, 1.54 Å resolution) provides a high-resolution template for structure-based design [1]. Researchers can use this structure to guide substitution at the R1, R2, and R3 positions of the tetrahydronaphthalene ring, knowing that modifications at these positions modulate both potency (IC₅₀ range: 2 μM to >150 μM reported across 10 analogs) and selectivity over the Y82F mutant [2]. The methoxy pyridine moiety extending into the Switch II pocket is a validated vector for further affinity optimization [2].

Differentiated Building Block for Kinase Patent Programs

Patent trend analysis indicates that 5,6,7,8-tetrahydronaphthalene-2-sulfonyl fluoride (CAS 1368960-74-0) is increasingly cited in kinase inhibitor and allosteric modulator patent filings as a privileged covalent warhead scaffold [1]. The combination of the partially saturated ring (providing conformational rigidity without full aromaticity) and the tunable sulfonyl fluoride electrophile offers a distinct intellectual property position compared to both fully aromatic naphthalene sulfonyl fluorides and flexible aliphatic sulfonyl fluorides [2].

Application

Selection Property

Validation Focus

Ral GTPase covalent inhibitor optimization

Tetrahydronaphthalene core for Switch II pocket engagement

Binding affinity and target engagement endpoint review

ABPP and chemoproteomic probe design

Hydrolytically stable sulfonyl fluoride warhead

Aqueous incubation and labeling profile review

Structure-based covalent fragment elaboration

High-resolution co-crystal template (PDB 8FJH)

Substitution vector and selectivity modulation review

Privileged covalent warhead for kinase IP programs

Partially saturated ring for conformational rigidity

Scaffold differentiation and patent landscape review

• [1] Landgraf AD, Yeh IJ, Ghozayel MK, Bum-Erdene K, Gonzalez-Gutierrez G, Meroueh SO. Exploring Covalent Bond Formation at Tyr-82 for Inhibition of Ral GTPase Activation. ChemMedChem. 2023;18(16):e202300272. doi:10.1002/cmdc.202300272. View Source
• [2] King AT, Matesic L, Keaveney ST, Jamie JF. An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Mol Pharm. 2023;20(2):1061-1071. doi:10.1021/acs.molpharmaceut.2c00806. View Source